Cas no 1380584-07-5 (2'-TES-Cabazitaxel (CBZM02))

• Product Name: 2'-TES-Cabazitaxel (CBZM02)
• CAS No: 1380584-07-5
• MF: C₅₁H₇₁NO₁₄Si
• MW: 950.193257570267
• CID: 2913989
• PubChem ID: 90305110
• Update Time: 2025-06-12

2'-TES-Cabazitaxel (CBZM02) Chemical and Physical Properties

Names and Identifiers

• 2'-TES-Cabazitaxel (CBZM02)
• (2aR,4S,4aS,6R,9S,11S,12S,12aR,12bS)-12b-Acetoxy-9-(((2R,3S)-3-((tert-butoxycarbonyl)amino)-3-phenyl-2-((triethylsilyl)oxy)propanoyl)oxy)-11-hydroxy-4,6-dimethoxy-4a,8,13,13-tetramethyl-5-oxo-2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-1H-7,11-methanocyclodeca[3,4]benzo[1,2-b]oxet-12-yl Benzoate

• Inchi： 1S/C51H71NO14Si/c1-14-67(15-2,16-3)66-40(38(32-23-19-17-20-24-32)52-46(57)65-47(6,7)8)45(56)62-34-28-51(58)43(63-44(55)33-25-21-18-22-26-33)41-49(11,42(54)39(60-13)37(30(34)4)48(51,9)10)35(59-12)27-36-50(41,29-61-36)64-31(5)53/h17-26,34-36,38-41,43,58H,14-16,27-29H2,1-13H3,(H,52,57)/t34-,35-,36+,38-,39+,40+,41-,43-,49+,50-,51+/m0/s1
• InChI Key： STIJGKTXRCUORT-CEPOORRRSA-N
• SMILES： O([C@@]12CO[C@]1([H])C[C@H](OC)[C@]1(C([C@H](OC)C3=C(C)[C@@H](OC(=O)[C@H](O[Si](CC)(CC)CC)[C@H](C4C=CC=CC=4)NC(=O)OC(C)(C)C)C[C@@](C3(C)C)(O)[C@@H](OC(C3C=CC=CC=3)=O)[C@]21[H])=O)C)C(=O)C

Computed Properties

• Exact Mass: 949.46438247g/mol
• Monoisotopic Mass: 949.46438247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 67
• Rotatable Bond Count: 20
• Complexity: 1860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191Ų

Additional information on 2'-TES-Cabazitaxel (CBZM02)

Introduction to 2'-TES-Cabazitaxel (CBZM02) and its CAS No. 1380584-07-5

2'-TES-Cabazitaxel (CBZM02), identified by the chemical compound identifier CAS No. 1380584-07-5, is a significant derivative of the well-known chemotherapeutic agent cabazitaxel. This compound has garnered considerable attention in the field of oncology due to its unique structural modifications and enhanced pharmacological properties. Cabazitaxel, originally isolated from the yew tree species *Taxus sumatrana*, is a semi-synthetic taxane that has been widely used in the treatment of metastatic castration-resistant prostate cancer (mCRPC). The introduction of 2'-TES-Cabazitaxel (CBZM02) represents a forward-looking approach in the development of next-generation taxane-based therapies.

The structural modification at the 2'-position of cabazitaxel, where a triethylsilyl (TES) group is introduced, plays a crucial role in enhancing the compound's solubility and bioavailability. This alteration not only improves the pharmacokinetic profile but also potentially reduces systemic toxicity, making it a promising candidate for clinical trials. The CAS No. 1380584-07-5 serves as a unique identifier for this specific chemical entity, ensuring precise documentation and regulatory compliance in pharmaceutical research and development.

Recent advancements in drug design and molecular modeling have highlighted the importance of optimizing taxane derivatives for improved therapeutic efficacy. 2'-TES-Cabazitaxel (CBZM02) has been subjected to rigorous computational studies to understand its binding interactions with tubulin, a key target in taxane-based chemotherapy. These studies have revealed that the TES substitution enhances the compound's ability to inhibit microtubule dynamics, thereby preventing cell division and inducing apoptosis in cancer cells.

In vitro and in vivo studies have demonstrated that 2'-TES-Cabazitaxel (CBZM02) exhibits potent antitumor activity comparable to or even superior to cabazitaxel in certain preclinical models. Notably, research has shown that this derivative demonstrates increased sensitivity towards taxane-resistant cancer cell lines, suggesting its potential utility in overcoming multidrug resistance mechanisms. The enhanced solubility profile of 2'-TES-Cabazitaxel (CBZM02) also facilitates more efficient drug delivery systems, including intravenous formulations with improved patient compliance.

The clinical development of 2'-TES-Cabazitaxel (CBZM02) is currently undergoing phase I/II clinical trials aimed at evaluating its safety and efficacy in patients with advanced solid tumors. Preliminary results have been encouraging, showing promising signs of tumor response and manageable adverse effects. The integration of novel analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has enabled precise monitoring of drug metabolism and pharmacokinetics, providing valuable insights into optimizing dosing regimens.

The structural chemistry of 2'-TES-Cabazitaxel (CBZM02) has also been explored for potential synergistic combinations with other chemotherapeutic agents. Preclinical data suggest that its mechanism of action may complement existing treatments, leading to enhanced therapeutic outcomes when used in combination regimens. This approach aligns with current trends in oncology research, which emphasize personalized medicine and targeted therapy strategies.

From a regulatory perspective, the synthesis and characterization of 2'-TES-Cabazitaxel (CBZM02) must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Detailed documentation of synthetic pathways, impurity profiles, and stability studies are essential for ensuring product quality and safety. The use of advanced analytical methodologies like nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography has been instrumental in confirming the structural integrity of this compound.

The future prospects for 2'-TES-Cabazitaxel (CBZM02) are promising, with ongoing research focusing on refining its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for accelerating the translation of laboratory findings into clinical practice. As our understanding of cancer biology continues to evolve, compounds like 2'-TES-Cabazitaxel (CBZM02) hold great potential for revolutionizing cancer treatment modalities.